Cas no 93422-81-2 (Ethanone,1-(5-propyl-3-isoxazolyl)-)

• Product Name: Ethanone,1-(5-propyl-3-isoxazolyl)-
• CAS No: 93422-81-2
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 801339
• PubChem ID: 12001676
• Update Time: 2025-04-19

Ethanone,1-(5-propyl-3-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(5-propyl-3-isoxazolyl)-
• Ethanone, 1-(5-propyl-3-isoxazolyl)- (9CI)
• Ethanone, 1-(5-propyl-3-isoxazolyl)-
• 93422-81-2
• 1-(5-propylisoxazol-3-yl)ethanone
• SCHEMBL4033216

• Inchi： 1S/C8H11NO2/c1-3-4-7-5-8(6(2)10)9-11-7/h5H,3-4H2,1-2H3
• InChI Key： SETOKCCUFZJFHA-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(C)=O)=N1)CCC

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones